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Compound of Interest

Compound Name: 2-Naphthyl isocyanate

Cat. No.: B1194757

Introduction: 2-Naphthyl isocyanate (CAS No: 2243-54-1) is an aromatic isocyanate used in
various chemical syntheses.[1] It is recognized as a genotoxicant, highlighting the critical need
for stringent safety protocols during its handling, storage, and disposal.[1] Isocyanates as a
class are potent respiratory and dermal sensitizers, capable of causing severe allergic
reactions and long-term health effects upon exposure.[2][3] This guide provides comprehensive
safety and handling information tailored for researchers, scientists, and drug development
professionals to minimize exposure risks and ensure a safe laboratory environment.

Chemical and Physical Properties

Understanding the fundamental properties of 2-Naphthyl isocyanate is the first step in safe
handling. It is a solid at room temperature and is sensitive to moisture, with which it hydrolyzes.

[1]14]

Table 1: Physical and Chemical Properties of 2-Naphthyl Isocyanate
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Property Value Source(s)
CAS Number 2243-54-1

Molecular Formula C11H7NO [1][4]
Molecular Weight 169.18 g/mol [1]
Appearance White solid, chunks [4]

Melting Point 53-56 °C [1][4]
Boiling Point 83 °C @ 0.2 mmHg [1114]
Water Solubility Hydrolyzes in water [1114]

| Sensitivity | Moisture sensitive |[4][5] |

Hazard Identification and Toxicology

2-Naphthyl isocyanate is classified as hazardous under the Globally Harmonized System

(GHS). The primary hazards include acute toxicity via oral, dermal, and inhalation routes,

severe irritation to skin and eyes, and the potential for respiratory and skin sensitization.[6][7]

Table 2: GHS Hazard Classification for 2-Naphthyl Isocyanate
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Hazard
Hazard Class Category GHS Code(s) Source(s)
Statement
Acute Toxicity, Harmful if
4 H302 [71[8]
Oral swallowed
Acute Toxicity, Harmful in
4 H312 _ _ [7118]
Dermal contact with skin
Acute Toxicity, Harmful if
_ 4 H332 ) [71[8]
Inhalation inhaled
Skin ]
. i Causes skin
Corrosion/Irritatio 2 H315 S [718]
irritation
n
Serious Eye Causes serious
- 2A H319 N [718]
Damage/Irritation eye irritation
May cause
allergy or asthma
Respirator symptoms or
P Y 1 H334 ymp
Sensitization breathing
difficulties if
inhaled
) May cause an
Skin
o 1 H317 allergic skin
Sensitization i
reaction
Specific Target
o May cause
Organ Toxicity )
) 3 H335 respiratory [718]
(Single N
irritation
Exposure)

| Signal Word | Danger | | | |

Toxicological Summary:
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» Sensitization: The most significant chronic risk associated with isocyanates is sensitization.
[2] Initial exposure may cause mild symptoms, but subsequent exposures, even at very low
concentrations, can trigger severe asthmatic reactions in sensitized individuals.[2][9] There is
evidence that both respiratory and dermal exposure can lead to sensitization.[2]

e [Irritation: It is a potent irritant to the skin, eyes, and respiratory system.[4] It is also classified
as a lachrymator, a substance that causes tearing.[5][6]

o Acute Effects: Inhalation can cause respiratory irritation, breathlessness, chest discomfort,
and reduced pulmonary function.[9] Skin contact leads to irritation, while eye contact causes
serious irritation.[7] Ingestion is harmful.[7]

o Genotoxicity: 2-Naphthyl isocyanate is reported to be a genotoxicant.[1]

Exposure Controls and Personal Protective
Equipment (PPE)

To mitigate the risks associated with 2-Naphthyl isocyanate, a multi-layered approach to
exposure control is mandatory, following the hierarchy of controls.
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Hierarchy of Controls for Handling 2-Naphthyl Isocyanate

Elimination / Substitution
(Use a less hazardous chemical if possible)

Most
Fffective

Engineering Controls
(e.g., Chemical Fume Hood, Glovebox, Ventilation)

Administrative Controls
(e.g., Standard Operating Procedures, Training, Restricted Access)

Least
Fffective

Personal Protective Equipment (PPE)

(e.g., Gloves, Goggles, Respirator, Lab Coat)

Click to download full resolution via product page

Caption: Hierarchy of Controls for Handling 2-Naphthyl Isocyanate.

Engineering Controls:

+ Ventilation: Always handle 2-Naphthyl isocyanate in a well-ventilated area.[10] The
principal method for minimizing exposure should be engineering controls like a certified
chemical fume hood, glovebox, or other closed system.[2][3]
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o Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and
in close proximity to the workstation.[5]

Personal Protective Equipment (PPE): PPE is the last line of defense and must be used in
conjunction with engineering controls.

Table 3: Recommended Personal Protective Equipment (PPE)

Body Part Specification Purpose & Notes Source(s)

Chemical safety .
Protects against
Eyes/Face goggles and a face [10][11]
hield splashes and dust.
shield.

Prevents skin contact,

_ which can lead to
Chemical- S
. irritation and
) impermeable gloves o
Skin (Hands) o sensitization. [11][12]

(e.g., nitrile, butyl )
Standard disposable

rubber, neoprene).
gloves are often

insufficient.
Laboratory coat Protects skin and
Skin (Body) and/or chemical- clothing from [13][14]
resistant coveralls. contamination.

| Respiratory | NIOSH-approved respirator with appropriate cartridges. | Required when
engineering controls are insufficient or during spill cleanup. Due to the poor warning properties
of isocyanates, NIOSH has not approved air-purifying respirators for protection. Atmosphere-
supplying respirators are recommended. |[13][15] |

Safe Handling and Storage Protocols
Adherence to strict handling and storage procedures is essential.

Handling:

» Read the Safety Data Sheet (SDS) thoroughly before use.
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e Avoid all contact with skin, eyes, and clothing.[13]

¢ Avoid breathing dust or vapors.[10]

» Avoid the formation of dust and aerosols during handling.[7]

e Use only in a chemical fume hood or with adequate exhaust ventilation.[16]

» Wash hands and face thoroughly after handling and before eating, drinking, or smoking.[10]
[17]

» Keep away from incompatible materials, heat, and sources of ignition.[16]

Storage:

e Store in a cool, dry, and well-ventilated area.[9][16]

o Keep containers tightly closed to prevent moisture contamination.[5][16]

o Store locked up in a designated, secure area.[6][7]

» Store under an inert atmosphere (e.g., nitrogen or argon) due to moisture sensitivity.[5]

e Incompatible Materials: Segregate from acids, strong bases, strong oxidizing agents,
alcohols, and amines.[5][6] Reactions with these materials can be exothermic and vigorous.
[18]

Emergency Procedures

Immediate and appropriate action is critical in the event of an exposure or spill.

Table 4: First Aid Measures for 2-Naphthyl Isocyanate Exposure
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Exposure Route First Aid Protocol Source(s)

Move the person to fresh
air. If breathing is difficult
_ or has stopped, provide
Inhalation . L [5][6][10]
artificial respiration or
oxygen. Seek immediate

medical attention.

Immediately remove all
contaminated clothing. Wash
_ the affected area with soap
Skin Contact [5][10]
and plenty of water for at least
15 minutes. Seek immediate

medical attention.

Immediately flush eyes with
plenty of water for at least 15
minutes, also under the
Eye Contact eyelids. Remove contact [5][6][10]
lenses if present and easy to
do. Seek immediate medical

attention.

| Ingestion | Do NOT induce vomiting. Rinse mouth thoroughly with water. Never give anything
by mouth to an unconscious person. Seek immediate medical attention. |[5][6][10] |

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide (CO2).[10][19]

o Specific Hazards: The product is combustible. Thermal decomposition can produce toxic
gases, including nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO:z), and
hydrogen cyanide.[5][6]

e Protective Equipment: Firefighters must wear full protective gear and a self-contained
breathing apparatus (SCBA) with a full facepiece operated in positive pressure mode.[6][10]
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Accidental Release Measures: The following workflow should be initiated in the event of a spill.

Emergency Spill Response Workflow

1. Assess & Secure
Evacuate area. Ensure ventilation.
Remove ignition sources.

2. Don PPE
Full protective equipment including
respirator, gloves, goggles, coveralls.

3. Contain Spill
Cover with inert absorbent material
(sand, sawdust, vermiculite).

4. Neutralize (Optional)
Treat with isocyanate neutralizer solution
if available and trained.

5. Collect & Clean
Carefully collect material into a sealed,
labeled waste container.

6. Decontaminate Area
Clean spill area with appropriate solution.
Wash all equipment.

7. Dispose & Report
Dispose of waste as hazardous.
Report incident.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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